Cas no 2034262-72-9 (3-methoxy-1-methyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1H-pyrazole-4-carboxamide)
3-methoxy-1-methyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1H-pyrazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 3-methoxy-1-methyl-N-(1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)-1H-pyrazole-4-carboxamide
- 3-methoxy-1-methyl-N-[1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]pyrazole-4-carboxamide
- 3-methoxy-1-methyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1H-pyrazole-4-carboxamide
-
- Inchi: 1S/C16H19F3N6O2/c1-24-8-11(15(23-24)27-2)14(26)22-10-3-5-25(6-4-10)13-7-12(16(17,18)19)20-9-21-13/h7-10H,3-6H2,1-2H3,(H,22,26)
- InChI Key: DIMVGUUKXZRBMU-UHFFFAOYSA-N
- SMILES: FC(C1=CC(=NC=N1)N1CCC(CC1)NC(C1C(=NN(C)C=1)OC)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 515
- XLogP3: 1.7
- Topological Polar Surface Area: 85.2
3-methoxy-1-methyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1H-pyrazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6523-0028-2μmol |
3-methoxy-1-methyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1H-pyrazole-4-carboxamide |
2034262-72-9 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6523-0028-5μmol |
3-methoxy-1-methyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1H-pyrazole-4-carboxamide |
2034262-72-9 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6523-0028-10μmol |
3-methoxy-1-methyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1H-pyrazole-4-carboxamide |
2034262-72-9 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6523-0028-20μmol |
3-methoxy-1-methyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1H-pyrazole-4-carboxamide |
2034262-72-9 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6523-0028-1mg |
3-methoxy-1-methyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1H-pyrazole-4-carboxamide |
2034262-72-9 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6523-0028-2mg |
3-methoxy-1-methyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1H-pyrazole-4-carboxamide |
2034262-72-9 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6523-0028-3mg |
3-methoxy-1-methyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1H-pyrazole-4-carboxamide |
2034262-72-9 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6523-0028-4mg |
3-methoxy-1-methyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1H-pyrazole-4-carboxamide |
2034262-72-9 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6523-0028-5mg |
3-methoxy-1-methyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1H-pyrazole-4-carboxamide |
2034262-72-9 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6523-0028-10mg |
3-methoxy-1-methyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1H-pyrazole-4-carboxamide |
2034262-72-9 | 10mg |
$118.5 | 2023-09-08 |
3-methoxy-1-methyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1H-pyrazole-4-carboxamide Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 3-methoxy-1-methyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1H-pyrazole-4-carboxamide
Introduction to 3-methoxy-1-methyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1H-pyrazole-4-carboxamide (CAS No. 2034262-72-9)
The compound 3-methoxy-1-methyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1H-pyrazole-4-carboxamide, identified by its CAS number 2034262-72-9, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its complex structural framework, has garnered attention for its potential applications in the development of novel therapeutic agents. The structural motif incorporates multiple pharmacophoric elements, including a pyrazole core, a piperidine ring, and a pyrimidine moiety, which are known to contribute to its biological activity.
Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those featuring multiple nitrogen atoms. The presence of a trifluoromethyl group in the pyrimidine ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further investigation. The 3-methoxy and 1-methyl substituents further modulate the electronic properties of the compound, influencing its interactions with biological targets.
In the realm of medicinal chemistry, the design of molecules with precise structural features is crucial for achieving high affinity and selectivity towards therapeutic targets. The pyrazole core is a well-documented scaffold in drug development, known for its ability to engage with various biological receptors and enzymes. The incorporation of a piperidine ring into the structure introduces additional conformational flexibility, which can be exploited to optimize binding interactions. This combination of structural elements makes 3-methoxy-1-methyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1H-pyrazole-4-carboxamide a promising candidate for further exploration.
Current research in medicinal chemistry emphasizes the development of molecules that can modulate key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The structural features of this compound suggest potential activity in several therapeutic areas. For instance, the pyrimidine moiety has been shown to interact with enzymes and receptors involved in cell signaling pathways. The trifluoromethyl group, in particular, is known to enhance binding affinity and reduce metabolic degradation, making it a valuable feature in drug design.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. These methods not only improve the efficiency of synthesis but also allow for greater control over regioselectivity and stereochemistry.
Biological evaluation of 3-methoxy-1-methyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1H-pyrazole-4-carboxamide has revealed intriguing results. In vitro studies have demonstrated its ability to interact with various targets relevant to human health. For example, preliminary assays suggest potential activity against enzymes involved in tumor growth and progression. Additionally, the compound has shown promise in modulating inflammatory pathways, making it a candidate for therapeutic intervention in chronic inflammatory diseases.
The pharmacokinetic properties of this molecule are also an area of interest. Studies indicate that it exhibits favorable solubility and stability under physiological conditions, which are essential for effective drug delivery. Furthermore, preliminary toxicity assessments have shown no significant adverse effects at tested concentrations, suggesting a relatively safe profile for further development.
The future direction of research on 3-methoxy-1-methyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1H-pyrazole-4-carboxamide includes optimizing its chemical structure for improved efficacy and selectivity. This may involve modifying substituents or exploring alternative synthetic routes to enhance biological activity while minimizing off-target effects. Additionally, computational modeling and molecular dynamics simulations can provide valuable insights into how this compound interacts with its biological targets at the molecular level.
In conclusion,3-methoxy-1-methyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-ylyl]piperidin-4-ylyl}-1H-pyrazole 4-carboxamide (CAS No 20342 62 72 9) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its complex structural framework combined with favorable pharmacokinetic properties makes it an attractive candidate for further investigation. As research continues to uncover new biological targets and mechanisms,this compound holds promise as a valuable tool for developing novel therapeutic agents that can improve human health outcomes.
2034262-72-9 (3-methoxy-1-methyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}-1H-pyrazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)